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Compound of Interest

Compound Name: Prodlure

Cat. No.: B1679160 Get Quote

An initial search for "Prodlure" in the context of peer-reviewed Integrated Pest Management

(IPM) programs yielded no specific results for a pheromone-based product. It is highly likely

that the intended subject of inquiry was "Gossyplure," the well-documented and widely used

sex pheromone for the management of the pink bollworm (Pectinophora gossypiella), a

significant pest in cotton cultivation. This guide will proceed with a comprehensive analysis of

Gossyplure, providing researchers, scientists, and drug development professionals with a

comparative overview of its performance, supported by experimental data.

Gossyplure is the synthetic sex pheromone of the female pink bollworm and is a key tool in IPM

strategies, primarily through the technique of mating disruption.[1][2] This approach involves

saturating a cotton field's atmosphere with Gossyplure, which confuses male moths and

hinders their ability to locate females for mating, thereby reducing the pest population and

subsequent crop damage.[1] The pheromone itself is a 1:1 mixture of two isomers: (Z,Z)-7,11-

hexadecadienyl acetate and (Z,E)-7,11-hexadecadienyl acetate.[3][4]

Comparative Efficacy of Gossyplure Formulations
Numerous studies have validated the efficacy of Gossyplure in reducing pink bollworm

populations and crop damage. The data presented below, synthesized from various field trials,

compares different Gossyplure formulations and their performance against conventional

insecticide treatments and untreated controls.
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Formulation
/Treatment

Application
Rate

Male Moth
Capture
Reduction
(%)

Boll
Infestation
Reduction
(%)

Yield
Increase
(%)

Study
Reference

PB Rope L®

100

dispensers/ac

re

80%

reduction in

damage in

leftover bolls

Significant

reduction in

larval

population

and crop

damage

31% [5]

Disrupt®

Flakes (+

Permethrin)

0.003 lb

a.i./acre

>99%

(compared to

untreated)

Significantly

lower than

Disrupt®

without

permethrin

Not specified [6]

NoMate

PBW® Fibers

(+

Permethrin)

0.002 lb

a.i./acre

>99%

(compared to

untreated)

Significantly

lower than

fields with

higher initial

populations

Not specified [6]

Insecticide

Only

(Trichlorfon)

Standard

practice

Not

applicable

(control)

Baseline for

comparison

Baseline for

comparison
[6]

SPLAT-

PBW®
500 g/acre

Significant

control of

PBW

8.23%

minimum

rosette flower

Not specified [2]

Experimental Protocols
Detailed methodologies are crucial for replicating and building upon existing research. Below

are synthesized protocols for the application and efficacy monitoring of Gossyplure in an IPM

program.

Protocol 1: Field Application of Gossyplure Dispensers
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Objective: To achieve a uniform distribution of Gossyplure dispensers to ensure atmospheric

saturation with the pheromone for effective mating disruption.

Materials:

Gossyplure dispensers (e.g., PB Rope L®, Disrupt®, NoMate PBW®)

Field map and grid plan

Flagging tape (optional)

Personal protective equipment (as per product label)

Procedure:

Timing: The initial application of Gossyplure should coincide with the first flowering of the

cotton plants.[2]

Field Layout: Divide the cotton field into a grid pattern to ensure even distribution of the

dispensers.

Dispenser Placement:

For rope dispensers like PB Rope L®, attach one dispenser per designated plant, typically

at a rate of 100 dispensers per acre.[5] The ropes are often tied to the upper third of the

plant.

For flake or fiber formulations, specialized aerial application equipment is used to

distribute the product evenly over the field at the recommended rate (e.g., 0.002-0.003 lb

active ingredient per acre).[2]

Application: Systematically traverse the field according to the grid plan, applying the

dispensers at the predetermined intervals. For aerial applications, ensure calibrated

equipment for uniform coverage.

Marking: Use flagging tape to mark the boundaries of the treated area if necessary.

Protocol 2: Monitoring Efficacy of Mating Disruption
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Objective: To assess the effectiveness of the Gossyplure treatment by monitoring male moth

populations and crop damage.

Materials:

Pheromone-baited traps (e.g., Delta traps) with Gossyplure lures

Hand lens or microscope

Data collection sheets

Procedure:

Trap Placement:

Deploy pheromone-baited traps within both the Gossyplure-treated and untreated control

fields.

Place traps at canopy height and away from the edges of the fields to obtain a

representative sample.[1] A typical density is one trap per 5 acres.

Monitoring Male Moth Catches:

Inspect the traps on a regular basis, such as weekly or bi-weekly.[1]

Record the number of pink bollworm male moths captured in each trap. A significant

reduction in moth catches in the treated field compared to the control is an indicator of

successful mating disruption.[7][8]

Assessing Crop Damage:

Randomly sample cotton bolls from both treated and control fields throughout the growing

season. A common sample size is 100 bolls per field, collected weekly or bi-weekly.[6]

Visually inspect the bolls for signs of pink bollworm damage, such as entry holes.

Dissect the bolls to confirm the presence of larvae and assess locule damage.[1]
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Calculate the percentage of infested bolls and the average number of larvae per boll.

Data Analysis:

Compare the mean number of moths per trap per night and the percentage of boll

infestation between the Gossyplure-treated and control plots. A statistically significant

reduction in these metrics in the treated plot indicates successful mating disruption.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway for insect pheromone reception

and a typical experimental workflow for evaluating Gossyplure's efficacy.
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General Insect Pheromone Signaling Pathway
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Experimental Workflow for Gossyplure Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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